4-Methyl-3-[2-(trimethylsilyl)ethynyl]benzenamine

• IUPAC Name: 4-methyl-3-(2-trimethylsilylethynyl)aniline
• InChI: InChI=1S/C12H17NSi/c1-10-5-6-12(13)9-11(10)7-8-14(2,3)4/h5-6,9H,13H2,1-4H3
• InChI Key: CMCZDPVZQVSBCI-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)N)C#C[Si](C)(C)C
• Molecular Formula: C12H17NSi
• Molecular Weight: 203.35 g/mol

Description

4-Methyl-3-[2-(trimethylsilyl)ethynyl]benzenamine is a substituted aromatic amine featuring a benzene ring with three distinct functional groups:

• A primary amine (-NH₂) at position 1.
• A methyl (-CH₃) substituent at position 4.
• A trimethylsilyl (TMS)-protected ethynyl (-C≡C-Si(CH₃)₃) group at position 3.

This compound combines electron-donating (methyl) and sterically bulky (TMS-ethynyl) groups, which influence its physicochemical properties and reactivity.

Comparison with Similar Compounds

Structural Analogues and Substituent Effects

The following table compares key structural analogues of 4-Methyl-3-[2-(trimethylsilyl)ethynyl]benzenamine, highlighting differences in substituents, molecular formulas, and properties:

Compound Name & CAS No.	Substituents	Molecular Formula	Molecular Weight	Key Properties/Applications	References
4-Methyl-3-[2-(trimethylsilyl)ethynyl]benzenamine	4-Me, 3-TMS-ethynyl, 1-NH₂	C₁₂H₁₇NSi	203.36	High hydrophobicity; potential intermediate in cross-coupling reactions	Target
N-(tert-butyl)-4-nitro-2-[TMS-ethynyl]benzenamine (CAS 952664-77-6)	4-NO₂, 2-TMS-ethynyl, N-t-Bu	-	-	Nitro group enhances electron deficiency; used in explosives/dyes
N,N-Dimethyl-4-[TMS-ethynyl]benzenamine (CAS 40230-97-5)	4-TMS-ethynyl, N,N-dimethyl	C₁₃H₁₉NSi	217.38	Reduced basicity due to dimethylamine; ligand in coordination chemistry
4-Nitro-5-(trifluoromethyl)-2-[TMS-ethynyl]benzenamine (CAS 1186405-13-9)	4-NO₂, 5-CF₃, 2-TMS-ethynyl	C₁₂H₁₃F₃N₂O₂Si	302.32	Strong electron-withdrawing effects; agrochemical intermediate
3-Fluoro-4-[TMS-ethynyl]aniline (CAS 2146146-58-7)	3-F, 4-TMS-ethynyl	C₁₁H₁₄FNSi	207.32	Increased polarity (pKa ≈ 4.11); fluorinated drug precursor

Physicochemical Properties

• Solubility : The TMS-ethynyl group imparts hydrophobicity, reducing water solubility. Methyl groups further enhance lipophilicity compared to nitro or fluoro derivatives.
• Basicity : The primary amine in the target compound (pKa ~4–5 estimated) is more basic than N,N-dimethylated analogues (pKa ~3–4) due to reduced electron donation from dimethyl groups .
• Thermal Stability: TMS-ethynyl groups decompose at high temperatures (>200°C), limiting applications in high-heat environments compared to non-silylated alkynes.